![molecular formula C25H20N2O5 B3927701 N-[(2-hydroxy-1-naphthyl)(4-nitrophenyl)methyl]-4-methoxybenzamide](/img/structure/B3927701.png)
N-[(2-hydroxy-1-naphthyl)(4-nitrophenyl)methyl]-4-methoxybenzamide
Overview
Description
N-[(2-hydroxy-1-naphthyl)(4-nitrophenyl)methyl]-4-methoxybenzamide is a chemical compound that has been synthesized for its potential use in scientific research. This compound has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in laboratory experiments. In
Mechanism of Action
The mechanism of action of N-[(2-hydroxy-1-naphthyl)(4-nitrophenyl)methyl]-4-methoxybenzamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes that are involved in the inflammatory response and tumor growth. It has also been shown to inhibit the aggregation of amyloid-beta peptides, which are believed to play a role in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory and anti-tumor properties. It has also been shown to inhibit the aggregation of amyloid-beta peptides, which are believed to play a role in the development of Alzheimer's disease. In addition, this compound has been shown to have antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(2-hydroxy-1-naphthyl)(4-nitrophenyl)methyl]-4-methoxybenzamide in laboratory experiments is its ability to exhibit anti-inflammatory and anti-tumor properties. This makes it a potential candidate for the development of new drugs for the treatment of inflammatory diseases and cancer. However, one limitation of using this compound in laboratory experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.
Future Directions
There are several future directions for further research on N-[(2-hydroxy-1-naphthyl)(4-nitrophenyl)methyl]-4-methoxybenzamide. One direction is to study its potential use in the treatment of Alzheimer's disease. Further studies are needed to determine the effectiveness of this compound in inhibiting the aggregation of amyloid-beta peptides. Another direction is to study its potential use in the treatment of inflammatory diseases and cancer. Further studies are needed to determine the optimal dosage and potential side effects of this compound. Finally, future research could focus on the development of new compounds that are structurally similar to this compound with improved efficacy and safety profiles.
Scientific Research Applications
N-[(2-hydroxy-1-naphthyl)(4-nitrophenyl)methyl]-4-methoxybenzamide has been studied for its potential use in scientific research. This compound has been shown to exhibit anti-inflammatory and anti-tumor properties. It has also been studied for its potential use in the treatment of Alzheimer's disease.
properties
IUPAC Name |
N-[(2-hydroxynaphthalen-1-yl)-(4-nitrophenyl)methyl]-4-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20N2O5/c1-32-20-13-8-18(9-14-20)25(29)26-24(17-6-11-19(12-7-17)27(30)31)23-21-5-3-2-4-16(21)10-15-22(23)28/h2-15,24,28H,1H3,(H,26,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCMOXPUDDKHJET-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC(C2=CC=C(C=C2)[N+](=O)[O-])C3=C(C=CC4=CC=CC=C43)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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